Cas no 135805-96-8 (1-Isothiocyanato-2-methyl-4-nitrobenzene)

• Product Name: 1-Isothiocyanato-2-methyl-4-nitrobenzene
• CAS No: 135805-96-8
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• MDL: MFCD00060542
• CID: 197921
• PubChem ID: 145621
• Update Time: 2025-04-19

1-Isothiocyanato-2-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isothiocyanato-2-methyl-4-nitro-
• 2-METHYL-4-NITROPHENYL
• 2-Methyl-4-nitrophenyl isothiocyanate
• 1-isothiocyanato-2-methyl-4-nitrobenzene
• SY326168
• 2-methyl-4-nitrophenyl iso thiocyanate
• A806993
• 1-isothiocyanato-2-methyl-4-nitro-benzene
• FT-0643244
• MFCD00060542
• SCHEMBL7121492
• 2Methyl-4-nitrophenyl isothiocyanate
• AKOS005171076
• 2-methyl4-nitrophenyl isothiocyanate
• 1-Isothiocyanato-2-methyl-4-nitrobenzene #
• FS-4670
• J-504831
• 2-methyl-4-nitro-phenyl isothiocyanate
• 135805-96-8
• DTXSID90159531
• 1-Isothiocyanato-2-methyl-4-nitrobenzene

• MDL： MFCD00060542
• Inchi： 1S/C8H6N2O2S/c1-6-4-7(10(11)12)2-3-8(6)9-5-13/h2-4H,1H3
• InChI Key： JEWJPETZSUMXII-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=C(C=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.01500
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3A^2
• XLogP3: 3.5

Experimental Properties

• Color/Form: Gray white solid
• Density: 1.28
• Melting Point: 82 °C
• Boiling Point: 354.1 °C at 760 mmHg
• Flash Point: 168 °C
• Refractive Index: 1.616
• PSA: 90.27000
• LogP: 3.16070

1-Isothiocyanato-2-methyl-4-nitrobenzene Security Information

• Hazardous Material transportation number：UN1759
• Hazardous Material Identification：
• HazardClass：IRRITANT